4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide

• IUPAC Name: N-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C20H22N2O4/c1-12(2)11-25-16-7-4-14(5-8-16)20(24)21-15-6-9-18-17(10-15)22-19(23)13(3)26-18/h4-10,12-13H,11H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: BOYYRLOUNQNJMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)OCC(C)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide varies depending on its application. In medicinal chemistry, it has been found to inhibit the activity of certain enzymes and proteins, including histone deacetylases (HDACs) and cyclooxygenase-2 (COX-2). In agriculture, it acts as a natural pesticide by disrupting the nervous system of insects and inhibiting the growth of weeds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its application. In medicinal chemistry, it has been found to induce apoptosis (cell death) in cancer cells and reduce inflammation. In agriculture, it can cause paralysis and death in insects and inhibit the growth of weeds.

Advantages and Limitations for Lab Experiments

One advantage of using 4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide in lab experiments is its versatility. It can be used in a variety of applications, including medicinal chemistry, agriculture, and materials science. However, one limitation is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide. In medicinal chemistry, further research is needed to determine its efficacy in the treatment of various diseases, including cancer and Alzheimer's disease. In agriculture, more studies are needed to determine its effectiveness as a natural pesticide and herbicide. In materials science, it can be used as a building block in the synthesis of new materials with unique properties, which can have potential applications in various fields.

Synthesis Methods

The synthesis of 4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide involves the reaction of 2-amino-4-isobutoxybenzoic acid with 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

4-isobutoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science.
Medicinal Chemistry: This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the progression of these diseases.
Agriculture: this compound has been shown to have herbicidal and insecticidal properties. It can be used as a natural alternative to synthetic pesticides and herbicides, which can have harmful effects on the environment.
Materials Science: This compound has potential applications in the field of materials science, particularly in the development of polymers and coatings. It can be used as a building block in the synthesis of new materials with unique properties.